Cas no 74389-69-8 (1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine)

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine is a synthetic phospholipid derivative characterized by its ether-linked octadecyl chain at the sn-1 position and an acetyl group at the sn-2 position. This structure enhances its stability against enzymatic degradation, making it particularly useful in lipid membrane research and drug delivery systems. The phosphocholine headgroup confers amphiphilic properties, facilitating the formation of stable liposomes or micelles. Its synthetic purity and defined structure allow for precise experimental control in studies involving membrane dynamics, cell signaling, or targeted therapeutics. The compound’s resistance to phospholipases further expands its utility in long-term biological applications.
1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine structure
74389-69-8 structure
Product Name:1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
CAS No:74389-69-8
MF:C28H58NO7P
MW:551.736390590668
MDL:MFCD00063528
CID:571279
PubChem ID:2733535
Update Time:2025-06-29

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
    • 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine
    • [(2R)-2-acetyloxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
    • 1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner sal...
    • NULL
    • PAF (C18)
    • PAF (C18) (1-O-OCTADECYL-2-ACETYL-SN-GLYCERO-3-PHOSPHOCHOLINE)
    • PAF C-18
    • [(2R)-2-acetyloxy-3-octadecoxypropyl] 2-(trimethylaz
    • 1-0-octadecyl 2-0-acetyl sn-glycero-3-phosphorylcholine
    • 1-O-Octadecyl-2-acetyl-sn-glyceryl-3-phosphorylcholine
    • 1-O-octadecyl-2-O-acetyl-Sn-3-glyceryl phosphrylcholine
    • 1-O-octadecyl-2-O-acetyl-sn-glycero-3-phosphorylcholine
    • 1-O-octadecyl-2-O-acetyl-sn-glyceryl-3-phosphorylcholine
    • 1-O-Stearoyl-2-acetyl-sn-glyceryl-3-phosphorylcholine
    • C18-PAF
    • Platelet activating factor-acether
    • Ro 14-8161
    • MFCD00063528
    • CHEBI:52450
    • NCGC00161375-01
    • HMS3648P16
    • (-)-1-O-octadeyl-2-O-acetyl-sn-glycerylphosphocholine
    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (R)-
    • 1-cis-9-octadecenyl-2-acetyl-sn-glycero-3-phosphocholine
    • SCHEMBL435191
    • ZXCIEWBDUAPBJF-MUUNZHRXSA-N
    • (R)-2-Acetoxy-3-(octadecyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
    • 1-O-octadecyl-PAF
    • 2-(Acetyloxy)-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
    • DTXSID80995900
    • NCGC00161375-02
    • 1-O-Octadecyl-platelet-activating factor
    • (2RR)-2-acetoxy-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
    • NCGC00161375-03
    • PAF(C18)
    • NS00074270
    • Q60998693
    • PAF C18
    • C9ZA6E5Q2B
    • acetyl-glyceryl-ether-phosphorylcholine
    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
    • AKOS037645012
    • C18:0 PAF
    • 1-octadecyl-2-acetyl-sn-glycero-3-phosphocholine
    • phosphatidylcholine (O-18:0/2:0)
    • HMS1361I12
    • AS-56132
    • Ro-14-8161
    • BML3-E05
    • 1-O-Stearyl-2-acetyl-sn-glyceryl-3-phosphorylcholine
    • C18-Paf-acether
    • (R)-2-acetoxy-3-(octadecyloxy)propyl 2-(trimethylammonio)ethyl phosphate
    • 1-O-octadecyl 2-O-acetyl sn-glycero-3-phosphorylcholine
    • C18-02:0 PC, 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine, chloroform
    • 2-CHLORO-1H-BENZIMIDAZOLE-5-CARBOXYLICACID
    • Blood platelet activating factor-aether
    • HMS1791I12
    • HMS3402I12
    • 3,5,9-Trioxo-4-phosphaheptacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide, (R)-
    • CHEMBL1788194
    • (R)-7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-3,5,9-trioxa-4-phosphaheptaconasan-1-aminium hydroxide inner salt 4-oxide
    • LMGP01020094
    • 2-O-acetyl-1-O-octadecyl-sn-glycero-3-phosphocholine
    • C18-02:0 PC, 1-O-octadecyl-2-acetyl-sn-glycero-3-phosphocholine, powder
    • HMS1989I12
    • 74389-69-8
    • PC(O-18:0/2:0)
    • (2R)-2-acetoxy-3-(octadecyloxy)propyl 2-(trimethylammonio)ethyl phosphate
    • 1-O-OCTADECYL-PLATELET ACTIVATING FACTOR
    • 1-o-octadecyl-2-acetoyl-sn-glycero-3-phosphocholine
    • G90853
    • MDL： MFCD00063528
    • Inchi： 1S/C28H58NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h28H,6-26H2,1-5H3/t28-/m1/s1
    • InChI Key： ZXCIEWBDUAPBJF-MUUNZHRXSA-N
    • SMILES： P(=O)([O-])(OC[C@@H](COCCCCCCCCCCCCCCCCCC)OC(C)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 551.39500
  • Monoisotopic Mass: 551.39509019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 28
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.6
  • Topological Polar Surface Area: 94.1Ų

Experimental Properties

  • Color/Form: Not available
  • Solubility: chloroform: 10 mg/mL
  • PSA: 103.93000
  • LogP: 7.47420
  • Color/Form: 5 mg/mL (878114C-5mg)
  • Solubility: Soluble in water

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Storage Condition：−20°C
  • Safety Term：S24/25

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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abcr
AB478496-25 mg
1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
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 €219.80 2021-09-16
abcr
AB478496-100 mg
1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 74389-69-8 98%
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 ￥423.00 2022-04-26

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine Production Method

1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:74389-69-8)1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
Order Number:A1210943
Stock Status:in Stock
Quantity:25mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:55
Price ($):1021.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:74389-69-8)1-O-Octadecyl-2-O-acetyl-sn-glycero-3-phosphocholine
A1210943
Purity:99%
Quantity:25mg
Price ($):1021.0
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